molecular formula C8H12BrN3 B8501502 6-bromo-N4-isopropylpyridine-3,4-diamine

6-bromo-N4-isopropylpyridine-3,4-diamine

Cat. No.: B8501502
M. Wt: 230.11 g/mol
InChI Key: MRGMJGRFDPCVQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-bromo-N4-isopropylpyridine-3,4-diamine is a useful research compound. Its molecular formula is C8H12BrN3 and its molecular weight is 230.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H12BrN3

Molecular Weight

230.11 g/mol

IUPAC Name

6-bromo-4-N-propan-2-ylpyridine-3,4-diamine

InChI

InChI=1S/C8H12BrN3/c1-5(2)12-7-3-8(9)11-4-6(7)10/h3-5H,10H2,1-2H3,(H,11,12)

InChI Key

MRGMJGRFDPCVQG-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC1=CC(=NC=C1N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-bromo-N-isopropyl-5-nitropyridin-4-amine (intermediate 258, 4.5 g, 16.61 mmol) in HOAc (59 ml) was added dropwise to a mixture of iron powder (3.75 g, 66.4 mmol) in HOAc (59 ml) at 70° C. After stirring vigorously for 6 h, the reaction mixture was diluted with H2O and extracted with DCM (3×). The combined organic layers were dried over Na2SO4 and evaporated. The crude material was applied to a 80 g RediSep® silica column and purified by normal phase chromatography, eluting with a gradient from 5% to 100% EtOAc/heptanes. Product-containing fractions were combined and evaporated to give the title compound as a brown solid. (UPLC-MS 6) tR 0.56; ESI-MS 230.0/232.0 [M+H]+.
Quantity
4.5 g
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reactant
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reactant
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59 mL
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59 mL
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solvent
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3.75 g
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catalyst
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0 (± 1) mol
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